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molecular formula C8H5F3N4O B071486 4-(5-Trifluoromethyl-tetrazol-1-YL)-phenol CAS No. 168267-75-2

4-(5-Trifluoromethyl-tetrazol-1-YL)-phenol

Cat. No. B071486
CAS RN: 168267-75-2
M. Wt: 230.15 g/mol
InChI Key: UOYXRXIWIBKGOM-UHFFFAOYSA-N
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Patent
US06020346

Procedure details

A solution of 1(4-benzyloxy-phenyl)-5-trifluoromethyl-1H-tetrazole (45.3 mmol) in ethanol (100 ml) and tetrahydrofuran (100 ml) was hydrogenated at room temperature and atmospheric pressure over 10% palladium-carbon catalyst (6 g). After 2 h, the mixture was filtered and the filtrate was evaporated to give the title compound (10.4 g) as a cream solid.
Name
1(4-benzyloxy-phenyl)-5-trifluoromethyl-1H-tetrazole
Quantity
45.3 mmol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
palladium-carbon
Quantity
6 g
Type
catalyst
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
C([O:8][C:9]1[CH:14]=[CH:13][C:12]([N:15]2[C:19]([C:20]([F:23])([F:22])[F:21])=[N:18][N:17]=[N:16]2)=[CH:11][CH:10]=1)C1C=CC=CC=1>C(O)C.O1CCCC1.[C].[Pd]>[F:23][C:20]([F:21])([F:22])[C:19]1[N:15]([C:12]2[CH:11]=[CH:10][C:9]([OH:8])=[CH:14][CH:13]=2)[N:16]=[N:17][N:18]=1 |f:3.4|

Inputs

Step One
Name
1(4-benzyloxy-phenyl)-5-trifluoromethyl-1H-tetrazole
Quantity
45.3 mmol
Type
reactant
Smiles
C(C1=CC=CC=C1)OC1=CC=C(C=C1)N1N=NN=C1C(F)(F)F
Step Two
Name
ethanol
Quantity
100 mL
Type
solvent
Smiles
C(C)O
Step Three
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Smiles
O1CCCC1
Step Four
Name
palladium-carbon
Quantity
6 g
Type
catalyst
Smiles
[C].[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was hydrogenated at room temperature
FILTRATION
Type
FILTRATION
Details
the mixture was filtered
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
FC(C1=NN=NN1C1=CC=C(C=C1)O)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 10.4 g
YIELD: CALCULATEDPERCENTYIELD 99.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.